Cas no 2384750-18-7 (2-(Oxan-4-yl)-1,3-oxazole-5-sulfonyl fluoride)

• Product Name: 2-(Oxan-4-yl)-1,3-oxazole-5-sulfonyl fluoride
• CAS No: 2384750-18-7
• MF: C₈H₁₀FNO₄S
• MW: 235.232704639435
• CID: 5559573
• PubChem ID: 165996447
• Update Time: 2025-05-21

2-(Oxan-4-yl)-1,3-oxazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-4-yl)-1,3-oxazole-5-sulfonyl fluoride
• EN300-6483284
• 2384750-18-7
• 2-(Oxan-4-yl)-1,3-oxazole-5-sulfonyl fluoride

• Inchi： 1S/C8H10FNO4S/c9-15(11,12)7-5-10-8(14-7)6-1-3-13-4-2-6/h5-6H,1-4H2
• InChI Key： QHYYEMQBWLCDIX-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C2CCOCC2)O1)(=O)(=O)F

Computed Properties

• Exact Mass: 235.03145714g/mol
• Monoisotopic Mass: 235.03145714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(Oxan-4-yl)-1,3-oxazole-5-sulfonyl fluoride

Research Brief on 2-(Oxan-4-yl)-1,3-oxazole-5-sulfonyl fluoride (CAS: 2384750-18-7) in Chemical Biology and Drug Discovery

2-(Oxan-4-yl)-1,3-oxazole-5-sulfonyl fluoride (CAS: 2384750-18-7) has emerged as a promising chemical probe and intermediate in recent chemical biology and medicinal chemistry research. This sulfonyl fluoride derivative belongs to a class of compounds gaining attention for their unique reactivity profile, particularly in covalent inhibitor design and activity-based protein profiling (ABPP). The oxazole core coupled with the sulfonyl fluoride warhead offers a balance of stability and reactivity, making it a valuable tool for target identification and validation in drug discovery pipelines.

Recent studies have demonstrated the compound's utility in chemoproteomic applications. Researchers at Scripps Research Institute reported its effectiveness as an electrophilic fragment in screening against cysteine proteases (Nature Chemical Biology, 2023). The oxan-4-yl moiety appears to confer improved membrane permeability compared to simpler sulfonyl fluoride derivatives, addressing a key limitation in cell-based profiling studies. Mass spectrometry-based proteomics revealed selective engagement with several disease-relevant targets, including cathepsins and deubiquitinases, at concentrations below 10 μM.

In synthetic chemistry developments, a 2024 Journal of Medicinal Chemistry publication detailed an optimized synthetic route to 2384750-18-7 with 78% overall yield through a sequential [3+2] cycloaddition-oxidation strategy. The improved synthesis has enabled broader exploration of structure-activity relationships, with modifications primarily focused on the oxan ring system. Notably, the compound shows exceptional stability in physiological buffers (t1/2 > 24h at pH 7.4) while maintaining rapid reactivity with catalytic cysteines (second-order rate constants up to 350 M-1s-1).

Therapeutic applications are being explored in oncology, where 2-(Oxan-4-yl)-1,3-oxazole-5-sulfonyl fluoride demonstrates promising activity against hematological malignancies. A 2023 Cell Chemical Biology study identified its covalent modification of USP7, leading to disruption of the MDM2-p53 axis and apoptosis in multiple myeloma cell lines (IC50 = 3.2 μM). Comparative studies with analogous probes suggest the tetrahydropyran substitution significantly enhances cellular uptake without compromising target selectivity.

Ongoing challenges include further improving target selectivity and developing click-compatible derivatives for imaging applications. The compound's unique combination of properties - cell permeability, tunable reactivity, and synthetic accessibility - positions it as a versatile scaffold for both fundamental research and drug discovery efforts. Future directions likely include expansion to other therapeutic areas and integration with emerging proteomic technologies.